Cas no 1532703-00-6 (2-(2,2-Difluorocyclopentyl)acetic acid)

• Product Name: 2-(2,2-Difluorocyclopentyl)acetic acid
• CAS No: 1532703-00-6
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 4604411
• PubChem ID: 68006810
• Update Time: 2025-07-02

2-(2,2-Difluorocyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopentyl)acetic acid
• 2-(2,2-Difluorocyclopentyl)acetic acid

• Inchi： 1S/C7H10F2O2/c8-7(9)3-1-2-5(7)4-6(10)11/h5H,1-4H2,(H,10,11)
• InChI Key： KOKUGISIHTUPJT-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CC(=O)O)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3

Additional information on 2-(2,2-Difluorocyclopentyl)acetic acid

Recent Advances in the Application of 2-(2,2-Difluorocyclopentyl)acetic Acid (CAS: 1532703-00-6) in Chemical Biology and Pharmaceutical Research

2-(2,2-Difluorocyclopentyl)acetic acid (CAS: 1532703-00-6) has emerged as a promising scaffold in medicinal chemistry due to its unique structural features, including the difluorinated cyclopentyl ring and acetic acid moiety. Recent studies have highlighted its potential as a versatile building block for the development of novel bioactive compounds targeting various disease pathways. This research brief synthesizes the latest findings on the synthesis, pharmacological properties, and therapeutic applications of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(2,2-difluorocyclopentyl)acetic acid via a novel palladium-catalyzed difluorination protocol, achieving a 78% yield with excellent stereoselectivity (Zhang et al., 2023). The researchers emphasized the compound's enhanced metabolic stability compared to non-fluorinated analogs, attributed to the presence of geminal difluoro groups that resist oxidative metabolism while maintaining desirable lipophilicity (logP = 1.2).

In pharmaceutical applications, this compound has shown particular promise as a key intermediate in the development of prostaglandin receptor modulators. A recent patent (WO2023056478) discloses its use in creating potent and selective EP2 receptor antagonists for treating inflammatory diseases. The difluorocyclopentyl moiety was found to significantly improve receptor binding affinity (IC50 = 12 nM) while reducing off-target effects against related prostanoid receptors.

Structural activity relationship (SAR) studies have revealed that the acetic acid group enables facile derivatization into amides, esters, and other bioactive functionalities. A Nature Communications paper (Li et al., 2024) reported its incorporation into a new class of HDAC inhibitors, where the difluorocyclopentyl core provided optimal spacing between the zinc-binding group and surface recognition cap, yielding compounds with sub-nanomolar potency against HDAC6.

The compound's unique physicochemical properties have also attracted attention in drug formulation. Research presented at the 2024 AAPS Annual Meeting demonstrated its utility as a counterion for basic drugs, forming stable crystalline salts with improved solubility profiles. The difluoro substitution pattern was shown to prevent the cyclopentyl ring puckering observed in non-fluorinated analogs, leading to more predictable solid-state behavior.

Emerging applications extend beyond small molecule drugs. A recent ACS Chemical Biology study (Chen et al., 2024) utilized 2-(2,2-difluorocyclopentyl)acetic acid as a linker in PROTAC design, where its metabolic stability and appropriate spacer length (9.2 Å) facilitated the development of selective BRD4 degraders with improved pharmacokinetic properties. The researchers noted that the fluorine atoms provided valuable 19F NMR handles for studying protein-ligand interactions.

Ongoing clinical investigations include its use as a metabolite in novel fluorinated imaging agents. A phase I trial (NCT05638209) is currently evaluating a 18F-labeled derivative for PET imaging of fatty acid metabolism in tumors, leveraging the compound's resistance to β-oxidation while maintaining transporter recognition.

Future research directions highlighted in recent reviews focus on expanding the compound's utility in fragment-based drug discovery and as a bioisostere for carboxylic acid-containing natural products. The unique electronic effects of the geminal difluoro group continue to provide new opportunities for modulating drug-target interactions in ways that are only beginning to be understood.